Cas no 1216799-30-2 (5-amino-2-fluoroisonicotinic acid hydrochloride)

• Product Name: 5-amino-2-fluoroisonicotinic acid hydrochloride
• CAS No: 1216799-30-2
• MF: C₆H₆ClFN₂O₂
• MW: 192.575443744659
• CID: 4563400
• Update Time: 2025-06-28

5-amino-2-fluoroisonicotinic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoroisonicotinic acid hydrochloride
• 5-amino-2-fluoroisonicotinic acid hydrochloride

• Inchi： 1S/C6H5FN2O2.ClH/c7-5-1-3(6(10)11)4(8)2-9-5;/h1-2H,8H2,(H,10,11);1H
• InChI Key： WLXJRIANIRLZEU-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=NC=C1N)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-amino-2-fluoroisonicotinic acid hydrochloride

Introduction to 5-amino-2-fluoroisonicotinic acid hydrochloride (CAS No. 1216799-30-2)

5-amino-2-fluoroisonicotinic acid hydrochloride, with the chemical identifier CAS No. 1216799-30-2, is a fluorinated derivative of isonicotinic acid. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. The presence of both amino and fluoro substituents in its molecular framework imparts distinct reactivity and binding characteristics, making it a valuable scaffold for drug discovery and development.

The fluoro group, in particular, is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of bioactive molecules. In the context of 5-amino-2-fluoroisonicotinic acid hydrochloride, the fluorine atom at the 2-position of the isonicotinic acid core introduces a level of electronic and steric modulation that can fine-tune interactions with biological targets. This has led to its exploration as a building block for novel therapeutic agents targeting various diseases.

Recent studies have highlighted the compound's potential in the development of antimicrobial agents. The structural motif of isonicotinic acid is closely associated with drugs that target bacterial enzymes such as nicotinamide adenine dinucleotide (NADH) dehydrogenase, a key component of the electron transport chain in many pathogens. The fluorination at the 2-position enhances the compound's ability to interact with bacterial enzymes, potentially leading to improved efficacy against resistant strains.

Moreover, research has also explored the anti-inflammatory and immunomodulatory properties of 5-amino-2-fluoroisonicotinic acid hydrochloride. The amino group at the 5-position provides a site for further derivatization, allowing chemists to modify the compound into more potent immunosuppressants or anti-inflammatory drugs. Preliminary in vitro studies have demonstrated promising results in reducing pro-inflammatory cytokine production, suggesting its utility in treating chronic inflammatory disorders.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This salt form is commonly used in drug development to improve oral bioavailability and ensure consistent drug delivery. The enhanced solubility also facilitates its use in various experimental settings, including high-throughput screening assays and preclinical studies.

In addition to its antimicrobial and anti-inflammatory potential, 5-amino-2-fluoroisonicotinic acid hydrochloride has been investigated for its role in cancer therapy. The fluorinated isonicotinic acid scaffold can be further functionalized to develop small-molecule inhibitors targeting oncogenic pathways. Studies have shown that derivatives of this compound can inhibit kinases involved in tumor growth and metastasis, offering a new avenue for developing targeted cancer therapies.

The synthesis of 5-amino-2-fluoroisonicotinic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the synthesis process. These methods not only improve efficiency but also minimize byproduct formation, ensuring a cleaner reaction profile suitable for pharmaceutical applications.

The compound's structural features also make it an attractive candidate for prodrug development. By leveraging its chemical properties, researchers can design prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach can enhance drug delivery systems, improve patient compliance, and reduce side effects associated with direct administration of APIs.

From a computational chemistry perspective, 5-amino-2-fluoroisonicotinic acid hydrochloride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mode and affinity for various enzymes and receptors. These computational studies are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacokinetic properties of 5-amino-2-fluoroisonicotinic acid hydrochloride have also been thoroughly evaluated through preclinical studies. These studies have assessed parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). The compound has shown favorable pharmacokinetic profiles in animal models, indicating potential for successful translation to human trials.

In conclusion,5-amino-2-fluoroisonicotinic acid hydrochloride (CAS No. 1216799-30-2) represents a promising candidate for further therapeutic development due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, including antimicrobial infections, anti-inflammatory diseases, cancer therapy, prodrug systems, and beyond. Continued research efforts aimed at optimizing its chemical properties and exploring novel synthetic routes will further enhance its utility in pharmaceutical applications.